Cas no 113-53-1 (Dothiepin)

• Product Name: Dothiepin
• CAS No: 113-53-1
• MF: C₁₉H₂₁NS
• MW: 295.441743612289
• CID: 158711
• PubChem ID: 5282426
• Update Time: 2025-04-19

Dothiepin Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-
• Dothiepin
• Dothiepin-d3Maleate
• 11(16H)-(3-[dimethylamino]propylidene)dibenz[b,e]thiopine
• 11-(3-Dimethylamino-propyliden)-6,11-dihydro-dibenzo<b.e>thiepin
• 11-(3-dimethylaminopropylidene)-6,11-dihydrodibenzo(b,e)thiepin
• Dolsulepine
• dosulepin
• Dosulepine
• Dothep
• iz914
• Methiaden
• Prothiaden
• Prothiadene
• IZ 914
• AC-16702
• Prothiaden hydrochloride
• Dothep (TN)
• (3Z)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)-N,N-dimethyl-propan-1-amine
• DTXSID90873548
• CAS_897-15-4
• med.21724, Compound 193
• BDBM429518
• 3-Dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-1-propanamine
• Prothiadiene
• AKOS015962346
• DOSULEPIN HYDROCHLORIDE IMPURITY E [EP IMPURITY]
• Q27116967
• CHEMBL108947
• 1ST11206
• NSC_3155
• GTPL7549
• D07872
• J-002986
• BDBM82548
• Z-dothiepin
• N,N-Dimethyl- dibenzo[b,e]thiepin-11(6H),gamma-propylamine
• 25627-38-7
• (z)-3-dibenzo[b,e]thiepin-11(6h)-ylidene-N,N-dimethyl-1-propanamine
• CHEBI:36802
• CHEBI:36798
• Prothiadene hydrochloride
• N-(3-Dibenzo[b,e]thiepin-11(6H)-ylidenepropyl)-N,N-dimethylamine
• Dothiepin, Z-isomer
• (Z)-N,N-Dimethyl-3-(6,11-dihydrodibenzo(b,E)thiepin-11-ylidene)propylamine
• Dothiepin, Z-
• dimethyl({3-[(2Z)-9-thiatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,12,14-hexaen-2-ylidene]propyl})amine
• L001095
• CZ377VWX9P
• Prestwick2_000488
• 3-Dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-1-propanamine, (3Z)-
• SCHEMBL34482
• cis-dothiepin
• (3Z)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)-N,N-dimethylpropan-1-amine
• N,N-dimethyldibenzo[b,e]thiepin-Delta(11(6H),gamma)-propylamine
• Dosulepin, Z-isomer
• 3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethylpropan-1-amine
• 113-53-1
• Dosulepin chloride
• Q598713
• 1-Propanamine, 3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, (3Z)-
• UNII-CZ377VWX9P
• (3Z)-3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethylpropan-1-amine
• Dosulepin (INN)
• NSC172130
• DA-48746
• (E)-Dosulepin

• Inchi： 1S/C19H21NS/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-21-19-12-6-5-10-18(17)19/h3-6,8-12H,7,13-14H2,1-2H3/b17-11-
• InChI Key： PHTUQLWOUWZIMZ-BOPFTXTBSA-N
• SMILES： S1C2C=CC=CC=2/C(=C\CCN(C)C)/C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 295.13900
• Monoisotopic Mass: 295.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 28.5A^2

Experimental Properties

• Color/Form: Yellowish low melting point solid
• Density: 1.1022 (rough estimate)
• Melting Point: 55-57°
• Boiling Point: bp0.05 171-172°
• Flash Point: 214.4 °C
• Refractive Index: 1.5300 (estimate)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 28.54000
• LogP: 4.67570
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Dothiepin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3249
• Safety Instruction： H303+H313+H333
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Refrigerator